Cas no 2229160-26-1 (4-(3-bromopropyl)-1-ethenyl-1H-pyrazole)

• Product Name: 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole
• CAS No: 2229160-26-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6174037
• PubChem ID: 165654246
• Update Time: 2025-06-29

4-(3-bromopropyl)-1-ethenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole
• EN300-1935154
• 2229160-26-1

• Inchi： 1S/C8H11BrN2/c1-2-11-7-8(6-10-11)4-3-5-9/h2,6-7H,1,3-5H2
• InChI Key： NZHAJHQMAQIPGA-UHFFFAOYSA-N
• SMILES： BrCCCC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole

Comprehensive Overview of 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole (CAS No. 2229160-26-1)

4-(3-bromopropyl)-1-ethenyl-1H-pyrazole (CAS No. 2229160-26-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyrazole core and bromopropyl side chain, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a reactive ethenyl group, makes it particularly valuable for cross-coupling reactions and polymerization processes.

The growing interest in 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole is driven by its potential applications in drug discovery and development. Researchers are increasingly exploring its utility as a building block for pharmaceutical intermediates, especially in the design of kinase inhibitors and anti-inflammatory agents. The compound's bromine moiety offers a convenient handle for further functionalization, enabling the creation of diverse molecular architectures. This aligns with current trends in fragment-based drug design, where modular compounds like this play a pivotal role.

In the realm of material science, 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole has shown promise as a precursor for advanced polymers and coatings. Its ethenyl group allows for controlled polymerization, making it suitable for creating materials with tailored properties such as thermal stability or conductivity. This has sparked interest among researchers working on smart materials and nanotechnology applications, particularly in the development of sensors and electronic devices.

From a synthetic chemistry perspective, the compound's pyrazole ring system is of particular significance. Pyrazole derivatives are known for their wide-ranging biological activities, and the ability to introduce various substituents at the 3-bromopropyl position opens up numerous possibilities for structure-activity relationship studies. Recent publications have highlighted its use in click chemistry applications, where its dual functionality enables efficient conjugation with other molecular entities.

The stability and handling characteristics of 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole make it particularly attractive for industrial applications. Unlike some reactive intermediates, this compound demonstrates good shelf stability under appropriate storage conditions, which is crucial for its adoption in large-scale synthesis. This property, combined with its relatively straightforward synthesis route, positions it as a cost-effective option for both academic and industrial researchers.

Current research trends indicate growing interest in the environmental impact of chemical synthesis, and 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole is being evaluated in this context. Scientists are exploring greener synthetic routes for its production, including catalytic methods that minimize waste generation. This aligns with the broader pharmaceutical industry's focus on green chemistry principles and sustainable manufacturing practices.

Analytical characterization of 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are critical for its successful application in downstream processes. Recent advances in analytical technology have enabled more precise characterization of such compounds, facilitating their use in regulated industries.

The commercial availability of 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole has increased in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, catering to the needs of both small-scale academic laboratories and large industrial users. This availability has accelerated research into its applications and derivatives.

Looking forward, the potential applications of 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole continue to expand. Current investigations are exploring its use in bioconjugation techniques, where its reactive groups can be employed to link biomolecules with synthetic components. This has particular relevance in the development of targeted drug delivery systems and diagnostic agents, areas that are receiving substantial research funding worldwide.

In conclusion, 4-(3-bromopropyl)-1-ethenyl-1H-pyrazole (CAS No. 2229160-26-1) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features, combined with its synthetic versatility, ensure its continued importance in chemical research and development. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its position as a key intermediate in the creation of innovative materials and bioactive molecules.